Cilobradine hydrochloride

• Molecular Formula: C28H39ClN2O5
• Molecular Weight: 519.1 g/mol
• InChI: InChI=1S/C28H38N2O5.ClH/c1-32-24-8-7-20(14-25(24)33-2)9-12-29-11-5-6-21(18-29)19-30-13-10-22-15-26(34-3)27(35-4)16-23(22)17-28(30)31;/h7-8,14-16,21H,5-6,9-13,17-19H2,1-4H3;1H
• InChIKey: MTAKUIYCCYKGJJ-UHFFFAOYSA-N

Cilobradine Hydrochloride: Differentiated HCN Channel Blocker

Cilobradine hydrochloride (DK-AH 269) is a benzazepinone-derived, open-channel blocker of hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, targeting both neuronal Ih and cardiac If currents [1]. As one of three use-dependent If-blockers advanced to clinical investigation—alongside ivabradine and zatebradine—cilobradine occupies a distinct pharmacological position due to its intermediate proarrhythmic window and superior in vivo bradycardic potency per unit dose, as established in direct comparative telemetric studies in mice [2]. The compound reached Phase 2 clinical evaluation for cardiac indications, and its binding site has been resolved at near-atomic resolution by cryo-electron microscopy, making it a structurally and pharmacologically well-characterized tool for HCN channel research [3][4].

HCN channel research tool with comparative in vivo bradycardic data

Cryo-EM structure resolved (PDB 8IO3) for binding-site studies

Reported Phase 2 clinical evaluation context; research use only

• [1] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source
• [2] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source
• [3] DrugBank. Cilobradine. DrugBank accession DB20039. Accessed 2026. View Source
• [4] RCSB Protein Data Bank. 8IO3: Cryo-EM structure of human HCN3 channel with cilobradine. Deposited 2023-03-10. View Source

Cilobradine Hydrochloride: Irreplaceability in HCN Research

Despite a shared HCN channel blocking mechanism, the three clinically investigated sinus node inhibitors—cilobradine, ivabradine, and zatebradine—exhibit quantitatively distinct in vivo potency, proarrhythmic liability thresholds, and use-dependent blocking kinetics that preclude functional interchangeability [1]. Even among structurally related If blockers, cilobradine's 3.9-fold lower heart-rate ED50 (1.2 mg/kg vs. 4.7 mg/kg for ivabradine) and its 3-fold narrower therapeutic window before arrhythmia onset (≈4.2× ED50 vs. ≈3.2× ED50 for ivabradine) mean that dose-matched substitution would yield either sub-therapeutic bradycardia or excess proarrhythmic risk [2][3]. Substitution by the non-clinical tool compound ZD7288 introduces an additional 3-fold potency deficit and an ill-defined selectivity profile, making cilobradine the more potent and better-characterized option for both in vitro HCN channel studies and translational bradycardic research [4].

Ivabradine Dose-matched substitution may produce differing bradycardic effect and proarrhythmic risk profile compared to cilobradine.

Zatebradine Use-dependent block kinetics and native-channel potency may not replicate cilobradine's sustained If suppression.

ZD7288 Lower reported HCN2 potency and lacks validated S6-domain mutant controls for target engagement studies.

• [1] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source
• [2] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source
• [3] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source
• [4] Cheng L, Kinard K, Rajamani R, Sanguinetti MC. Molecular Mapping of the Binding Site for a Blocker of Hyperpolarization-Activated, Cyclic Nucleotide-Modulated Pacemaker Channels. J Pharmacol Exp Ther. 2007 Sep;322(3):931-9. doi: 10.1124/jpet.107.121467. View Source

Cilobradine Hydrochloride: Quantitative Differentiation Evidence

In Vivo Bradycardic Potency vs. Ivabradine

In a direct head-to-head comparison using telemetric ECG recordings in mice, cilobradine reduced heart rate dose-dependently from 600 to 200 bpm with an ED50 of 1.2 mg/kg, compared to ED50 values of 4.7 mg/kg for ivabradine and 1.8 mg/kg for zatebradine [1]. This represents a 3.9-fold greater in vivo bradycardic potency versus the FDA-approved HCN blocker ivabradine on a mg/kg basis, and a 1.5-fold advantage over zatebradine. The rank order of in vivo potency (cilobradine > zatebradine > ivabradine) contrasts with the in vitro IC50 rank order against cloned HCN channels (cilobradine: 0.99 μM; zatebradine: 1.96 μM; ivabradine: 2.25 μM), indicating that cilobradine's pharmacokinetic and distribution properties amplify its target-engagement advantage in the intact organism [1].

In vivo bradycardic potency

Head-to-head

Cilobradine ED50 1.2 mg/kg Ivabradine ED50 4.7 mg/kg

Supports in vivo bradycardic study dose selection; reported 3.9-fold potency difference.

Telemetric ECG in mice; 600→200 bpm range.

Evidence Dimension	In vivo heart rate reduction ED50 (dose reducing heart rate from 600 to 200 bpm)
Target Compound Data	Cilobradine ED50 = 1.2 mg/kg (mice, telemetric ECG)
Comparator Or Baseline	Ivabradine ED50 = 4.7 mg/kg; Zatebradine ED50 = 1.8 mg/kg (same assay)
Quantified Difference	Cilobradine is 3.9-fold more potent than ivabradine (1.2 vs. 4.7 mg/kg) and 1.5-fold more potent than zatebradine (1.2 vs. 1.8 mg/kg)
Conditions	Telemetric ECG recordings in conscious mice; dose-dependent heart rate reduction from baseline ~600 bpm to ~200 bpm; sigmoidal fit/logistic model for ED50 determination

Why This Matters

Procurement of ivabradine for in vivo bradycardic research requires 3.9-fold higher doses to achieve equivalent heart rate lowering, increasing both compound cost and the risk of off-target effects associated with higher systemic exposure.

• [1] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source

Proarrhythmic Liability vs. Ivabradine

In the same telemetric mouse study, all three sinus node inhibitors induced arrhythmia at supratherapeutic doses, but with substantially different thresholds: cilobradine triggered arrhythmias at doses >5 mg/kg, zatebradine at >10 mg/kg, and ivabradine at >15 mg/kg [1]. The therapeutic index (arrhythmia threshold / ED50) is narrowest for cilobradine at approximately 4.2-fold, compared to approximately 5.6-fold for zatebradine and approximately 3.2-fold for ivabradine. However, when expressed as the absolute mg/kg difference between effective bradycardia and proarrhythmia onset, ivabradine provides the widest window (10.3 mg/kg), followed by zatebradine (8.2 mg/kg), with cilobradine exhibiting the narrowest (3.8 mg/kg). The arrhythmia manifested as periodic fluctuations of the T-P interval duration, resembling sick sinus syndrome in humans [1].

Proarrhythmic threshold

Head-to-head

Cilobradine >5 mg/kg Ivabradine >15 mg/kg

Supports arrhythmia induction model selection; narrower window reported.

Telemetric ECG; sick-sinus-like pattern.

Evidence Dimension	Proarrhythmic dose threshold (lowest dose inducing arrhythmia, mg/kg)
Target Compound Data	Cilobradine: >5 mg/kg (arrhythmia onset)
Comparator Or Baseline	Ivabradine: >15 mg/kg; Zatebradine: >10 mg/kg (same telemetric ECG assay in mice)
Quantified Difference	Cilobradine arrhythmia threshold is 3-fold lower than ivabradine (5 vs. 15 mg/kg) and 2-fold lower than zatebradine (5 vs. 10 mg/kg); therapeutic index (threshold/ED50) is 4.2 for cilobradine, 3.2 for ivabradine, 5.6 for zatebradine
Conditions	Telemetric ECG in conscious mice; single-dose i.p. administration; drugs tested across concentration range including supratherapeutic doses

Why This Matters

Cilobradine's lower absolute arrhythmogenic ceiling makes it the preferred tool for modeling bradycardia-dependent proarrhythmia mechanisms, while ivabradine is safer for protocols requiring a wider dosing safety margin.

• [1] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source

Use-Dependent If Blockade vs. Zatebradine

In a direct electrophysiological comparison using voltage-clamp pulse trains applied to sheep Purkinje fibers and isolated rabbit sinoatrial node cells, cilobradine induced a use-dependent blockade of If that was both stronger and faster in onset compared to zatebradine [1]. Recovery from blockade during prolonged hyperpolarization was significantly faster with zatebradine than with cilobradine, indicating that cilobradine is more avidly trapped within the closed channel pore after use-dependent block [1]. Consequently, cilobradine produced a greater reduction in the pacemaker diastolic depolarization rate and cellular firing frequency than zatebradine at equivalent concentrations [1].

Use-dependent If block

Head-to-head

Cilobradine shows faster, stronger use-dependent block vs. zatebradine in Purkinje fiber and SAN cell voltage-clamp.

Supports sustained pacemaker suppression studies; recovery kinetics differ.

Sheep Purkinje / rabbit SAN preparations.

Evidence Dimension	Use-dependent blockade kinetics of native cardiac If current
Target Compound Data	Cilobradine: stronger and faster use-dependent block of If; slower recovery from block during prolonged hyperpolarization; greater reduction in diastolic depolarization rate and firing frequency
Comparator Or Baseline	Zatebradine: weaker and slower use-dependent block; significantly faster recovery from block upon hyperpolarization; lesser reduction in pacemaker diastolic depolarization and firing frequency
Quantified Difference	Cilobradine blocks If more effectively and faster in both Purkinje fiber and sinoatrial node preparations (qualitative rank-order comparison confirmed across two preparations)
Conditions	Two-microelectrode voltage-clamp on short sheep Purkinje fibers; patch-clamp on isolated rabbit sinoatrial node cells; repeated voltage-clamp pulse trains to assess use-dependence

Why This Matters

For protocols requiring sustained suppression of cardiac pacemaker automaticity under repetitive stimulation conditions, cilobradine provides more rapid and persistent If blockade than zatebradine, reducing the required stimulus frequency to achieve steady-state inhibition.

• [1] Van Bogaert PP, Pittoors F. Use-dependent blockade of cardiac pacemaker current (If) by cilobradine and zatebradine. Eur J Pharmacol. 2003 Oct 8;478(2-3):161-71. doi: 10.1016/j.ejphar.2003.08.083. View Source

HCN2 Potency and S6 Binding vs. ZD7288

Cilobradine is approximately 3 times more potent than the widely used HCN channel blocker ZD7288 at wild-type mouse HCN2 channels heterologously expressed in Xenopus oocytes [1]. At a test concentration of 10 μM, cilobradine inhibited WT mHCN2 channel current by 86 ± 2% (n = 5), whereas ZD7288 at 30 μM (3-fold higher concentration) reduced WT mHCN2 current by 71 ± 5% (n = 5) under identical recording conditions [1]. Alanine-scanning mutagenesis identified Ala425 and Ile432 in the S6 transmembrane domain as residues that, when mutated, attenuate block by both compounds, confirming a shared or overlapping binding cavity [1]. Critically, the I432A mutation reduced cilobradine sensitivity even more profoundly than ZD7288 sensitivity: at 10 μM cilobradine, I432A and A425G mutant channels showed only 14 ± 1% (n = 4) and 19 ± 2% (n = 8) inhibition, respectively, and the I432A/A425G double mutant exhibited merely 8 ± 2% inhibition (n = 4) [1].

HCN2 potency & S6 binding

Head-to-head

Cilobradine 10 µM: 86±2% inhibition ZD7288 30 µM: 71±5% inhibition

Supports HCN2 studies with validated I432A/A425G mutant controls.

Xenopus oocyte voltage-clamp; n=4-5.

Evidence Dimension	Potency of WT mHCN2 channel current inhibition
Target Compound Data	Cilobradine at 10 μM inhibits WT mHCN2 by 86 ± 2% (n = 5); I432A mutant: 14 ± 1% inhibition; A425G mutant: 19 ± 2%; I432A/A425G double mutant: 8 ± 2% (n = 4)
Comparator Or Baseline	ZD7288 at 30 μM inhibits WT mHCN2 by 71 ± 5% (n = 5); I432A mutant channels ~100-fold less sensitive to ZD7288 (IC50 shift ~150-fold by extrapolation)
Quantified Difference	Cilobradine achieves 86% inhibition at 10 μM vs. ZD7288 achieving 71% inhibition at 30 μM—a >3-fold potency advantage at the mHCN2 channel level
Conditions	Xenopus laevis oocyte heterologous expression system; two-electrode voltage-clamp; 8-s hyperpolarizing pulses from -30 mV to -100 mV; modified ND96 external solution with 4 mM KCl

Why This Matters

For HCN2 channel studies requiring complete current blockade with minimal solvent exposure, cilobradine achieves >85% inhibition at one-third the concentration of ZD7288, reducing vehicle-related artifacts, and offers validated S6-domain mutant controls (I432A, A425G) for confirming target specificity in experimental protocols.

• [1] Cheng L, Kinard K, Rajamani R, Sanguinetti MC. Molecular Mapping of the Binding Site for a Blocker of Hyperpolarization-Activated, Cyclic Nucleotide-Modulated Pacemaker Channels. J Pharmacol Exp Ther. 2007 Sep;322(3):931-9. doi: 10.1124/jpet.107.121467. View Source

Native SAN If Blockade vs. Cloned HCN Channels

Cilobradine blocks native If current recorded from mouse sinoatrial node cells with an IC50 of 0.62 μM, which is 1.6-fold lower (more potent) than its mean IC50 of 0.99 μM across all four cloned human HCN channel subtypes (HCN1–4) [1]. In contrast, the mean IC50 values for ivabradine and zatebradine against cloned HCN1–4 channels are 2.25 μM and 1.96 μM, respectively [1]. This indicates that cilobradine's native If block is meaningfully more efficient than its block of heterologously expressed homomeric channels, a property not characterized for ivabradine or zatebradine in the same study. The enhanced native-channel potency may reflect cilobradine's preferential interaction with the heteromeric HCN channel assemblies that constitute physiological If in pacemaker cells [1].

Native vs. cloned HCN block

Reported

Native If IC50 0.62 µM Cloned HCN1-4 IC50 0.99 µM

Supports preferential native-channel block; heteromeric assembly context.

Mouse SAN vs. HEK293 expression.

Evidence Dimension	Half-maximal inhibitory concentration (IC50) for If/HCN current blockade
Target Compound Data	Cilobradine native If IC50 = 0.62 μM (mouse SAN cells); cilobradine mean cloned HCN1–4 IC50 = 0.99 μM
Comparator Or Baseline	Ivabradine mean cloned HCN1–4 IC50 = 2.25 μM; Zatebradine mean cloned HCN1–4 IC50 = 1.96 μM (native If IC50 not reported for these comparators in this study)
Quantified Difference	Cilobradine native If IC50 is 1.6-fold lower than its own mean cloned HCN IC50 (0.62 vs. 0.99 μM); cilobradine mean cloned HCN IC50 is 2.3-fold lower than ivabradine (0.99 vs. 2.25 μM) and 2.0-fold lower than zatebradine (0.99 vs. 1.96 μM)
Conditions	Patch-clamp electrophysiology: native If from isolated mouse sinoatrial node cells; cloned human HCN1–4 channels heterologously expressed in HEK293 cells; steady-state block measured after repeated channel activation

Why This Matters

Cilobradine demonstrates a native-channel potency advantage that is not observed for the other clinical If blockers, making it the preferred compound for experiments requiring maximal If suppression with minimal concentration in native cardiac pacemaker cell preparations.

• [1] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source

Bradycardic Efficacy vs. Metoprolol in Heart Failure

In a 12-week canine coronary embolization-induced chronic heart failure (CHF) model, cilobradine (1 mg/kg/day and 3 mg/kg/day, p.o.) produced bradycardic effects and left ventricular functional improvements comparable to metoprolol (30 mg/day, p.o.) [1]. After 12 weeks of treatment, both metoprolol and cilobradine (high and low dose) significantly improved LV dP/dt max versus untreated CHF controls: metoprolol, 2602 ± 70 mm Hg/s; cilobradine low-dose, 2517 ± 45 mm Hg/s; cilobradine high-dose, 2579 ± 78 mm Hg/s; versus control, 1922 ± 115 mm Hg/s (p < 0.05 for all treatment groups) [1]. Both metoprolol and high-dose cilobradine normalized protein levels of SERCA2a and NCX1 and reversed PKA hyperphosphorylation of RyR2, in contrast to CHF controls [1]. Critically, cilobradine achieved these effects through pure heart rate reduction without β-adrenergic receptor blockade, isolating the contribution of bradycardia to the therapeutic benefit observed with β-blockers [1].

Heart failure model comparison

Head-to-head

Cilobradine (high-dose) vs. metoprolol: comparable LV dP/dt improvement in canine CHF model; SERCA2a/NCX1 normalization.

Enables dissection of bradycardia-dependent vs. β-blockade mechanisms.

12-week coronary embolization model.

Evidence Dimension	Left ventricular dP/dt max improvement in chronic heart failure (mm Hg/s)
Target Compound Data	Cilobradine low-dose (1 mg/kg/day): 2517 ± 45; cilobradine high-dose (3 mg/kg/day): 2579 ± 78; both p < 0.05 vs. control
Comparator Or Baseline	Metoprolol (30 mg/day): 2602 ± 70; untreated CHF control: 1922 ± 115 mm Hg/s; p < 0.05 for metoprolol vs. control
Quantified Difference	Cilobradine high-dose LV dP/dt improvement is 99.1% of metoprolol's improvement (2579 vs. 2602 mm Hg/s, not significantly different); cilobradine achieves equivalent hemodynamic benefit without β-adrenergic receptor blockade
Conditions	Canine coronary embolization-induced CHF model; 12-week oral treatment; chronically instrumented, awake-state hemodynamic and LV volume measurements; Western blot for SERCA2a, RyR2, NCX1 quantification

Why This Matters

Cilobradine enables isolation of bradycardia-dependent therapeutic mechanisms from β-blockade-dependent mechanisms in CHF research—a critical experimental distinction that metoprolol cannot provide—while maintaining comparable hemodynamic efficacy, making cilobradine the tool of choice for dissecting heart-rate-specific contributions to reverse remodeling.

• [1] Cheng Y, George I, Yi GH, Reiken S, Gu A, Tao YK, Muraskin J, Qin S, He KL, Sakr A, Kim H, Burkhoff D, Marks AR, Wang J. Bradycardic therapy improves left ventricular function and remodeling in dogs with coronary embolization-induced chronic heart failure. J Pharmacol Exp Ther. 2007 May;321(2):469-76. doi: 10.1124/jpet.106.118109. View Source

Cilobradine Hydrochloride: Procurement Scenarios

Bradycardia vs. β-Blockade in Heart Failure

For laboratories investigating the relative contributions of heart rate reduction versus adrenergic signaling blockade to reverse remodeling in heart failure, cilobradine is the only tool that provides metoprolol-equivalent hemodynamic improvement (LV dP/dt ≈ 2580 mm Hg/s in treated CHF dogs vs. ≈ 1920 mm Hg/s in controls) through pure If-channel-mediated bradycardia, independent of β-adrenergic receptor engagement. This enables unambiguous interpretation of whether molecular endpoints such as SERCA2a restoration and RyR2 PKA dephosphorylation are driven by bradycardia alone [1].

Proarrhythmia from HCN Blockade

Cilobradine's distinct proarrhythmic threshold of >5 mg/kg (compared to ivabradine's >15 mg/kg in the same telemetric mouse model) makes it the preferred compound for experimentally inducing and studying If-blocker-dependent sick sinus syndrome-like arrhythmias. The narrower therapeutic window (≈4.2-fold above ED50) allows reliable arrhythmia induction at experimentally convenient doses while maintaining dose-dependent bradycardia across the full 600-to-200 bpm range [2].

HCN2 Pharmacology and Binding Site Studies

Cilobradine's validated interaction with the S6 domain residues Ala425 and Ile432—demonstrated by near-complete loss of block in I432A/A425G double-mutant mHCN2 channels (only 8 ± 2% inhibition at 10 μM vs. 86 ± 2% in WT)—provides a rigorous positive control for mutagenesis-based HCN channel gating and pharmacology experiments. The availability of a cryo-EM structure of cilobradine bound to human HCN3 (PDB 8IO3, 3.02 Å resolution) further supports molecular docking and computational studies requiring high-resolution structural templates of ligand-bound HCN channel states [3][4].

Dose-Efficient In Vivo Bradycardia

In conscious animal telemetry studies where minimizing injected volume and systemic compound burden is critical, cilobradine's ED50 of 1.2 mg/kg (vs. ivabradine's 4.7 mg/kg) enables equivalent bradycardic effect at approximately one-quarter the mass dose. This 3.9-fold potency advantage reduces vehicle-related confounds and limits potential off-target interactions in longitudinal dosing protocols where cumulative drug exposure scales with administered dose [2].

Application

Selection Property

Validation Focus

Bradycardia-dependent mechanism studies in heart failure

Pure If-channel-mediated bradycardia without β-blockade

Hemodynamic and molecular remodeling endpoint comparison

Proarrhythmia induction and If-blocker arrhythmogenesis

Narrower proarrhythmic threshold in comparative telemetric models

Arrhythmia onset dose-response and sick-sinus-like endpoints

HCN channel mutagenesis and binding site mapping

Validated S6-domain interaction with I432A/A425G mutant controls

Block sensitivity loss in mutant vs. WT; cryo-EM structural availability

Dose-efficient longitudinal in vivo bradycardic studies

Higher reported bradycardic potency per unit dose

Heart rate reduction at reduced dosing vs. comparator If blockers

• [1] Cheng Y, George I, Yi GH, Reiken S, Gu A, Tao YK, Muraskin J, Qin S, He KL, Sakr A, Kim H, Burkhoff D, Marks AR, Wang J. Bradycardic therapy improves left ventricular function and remodeling in dogs with coronary embolization-induced chronic heart failure. J Pharmacol Exp Ther. 2007 May;321(2):469-76. doi: 10.1124/jpet.106.118109. View Source
• [2] Stieber J, Wieland K, Stöckl G, Ludwig A, Hofmann F. Bradycardic and Proarrhythmic Properties of Sinus Node Inhibitors. Mol Pharmacol. 2006 Apr;69(4):1328-37. doi: 10.1124/mol.105.020701. View Source
• [3] Cheng L, Kinard K, Rajamani R, Sanguinetti MC. Molecular Mapping of the Binding Site for a Blocker of Hyperpolarization-Activated, Cyclic Nucleotide-Modulated Pacemaker Channels. J Pharmacol Exp Ther. 2007 Sep;322(3):931-9. doi: 10.1124/jpet.107.121467. View Source
• [4] RCSB Protein Data Bank. 8IO3: Cryo-EM structure of human HCN3 channel with cilobradine. Deposited 2023-03-10. View Source